2-{[6,8-dimethyl-2-(2-methylphenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl]thio}-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[1,3-dimethyl-7-(2-methylphenyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C21H20N6O4S/c1-11-7-5-6-8-13(11)17-23-18-16(20(29)27(4)21(30)26(18)3)19(24-17)32-10-15(28)22-14-9-12(2)31-25-14/h5-9H,10H2,1-4H3,(H,22,25,28)
• InChI Key: MAYQLKCVGQPZBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC3=C(C(=N2)SCC(=O)NC4=NOC(=C4)C)C(=O)N(C(=O)N3C)C
• Molecular Formula: C21H20N6O4S
• Molecular Weight: 452.5 g/mol

Description

2-{[6,8-dimethyl-2-(2-methylphenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl]thio}-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C21H20N6O4S and its molecular weight is 452.49. The purity is usually 95%.
BenchChem offers high-quality 2-{[6,8-dimethyl-2-(2-methylphenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl]thio}-N-(5-methylisoxazol-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[6,8-dimethyl-2-(2-methylphenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl]thio}-N-(5-methylisoxazol-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Applications

Research efforts have been focused on synthesizing novel compounds derived from pyrimidine and investigating their potential biological applications. For example, compounds have been developed as cyclooxygenase inhibitors, displaying analgesic and anti-inflammatory activities. These compounds exhibit significant inhibition on COX-2 selectivity, comparable to standard drugs like sodium diclofenac, highlighting their potential in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Radiosynthesis and Imaging Applications

Pyrimidine derivatives have been used in the synthesis of selective radioligands for imaging purposes, such as positron emission tomography (PET). These compounds facilitate in vivo imaging of specific proteins, offering valuable tools for medical research and diagnosis (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Antitumor and Antimicrobial Activities

Novel pyrimidine derivatives have been synthesized and demonstrated outstanding in vitro antitumor activity against specific cancer cell lines. Additionally, molecular docking and density functional theory (DFT) studies on these compounds have provided insights into their interaction mechanisms with biological targets, offering a foundation for the development of new anticancer drugs (Fahim, Elshikh, & Darwish, 2019). Furthermore, some heterocyclic compounds incorporating pyrimidine have shown promising antimicrobial activities, suggesting their potential in addressing bacterial and fungal infections (Bondock, Rabie, Etman, & Fadda, 2008).